![molecular formula C13H11N5O2S2 B3159056 3-[(3-nitrobenzyl)sulfanyl]-5-(2-thienyl)-4H-1,2,4-triazol-4-amine CAS No. 860785-90-6](/img/structure/B3159056.png)
3-[(3-nitrobenzyl)sulfanyl]-5-(2-thienyl)-4H-1,2,4-triazol-4-amine
Overview
Description
3-[(3-nitrobenzyl)sulfanyl]-5-(2-thienyl)-4H-1,2,4-triazol-4-amine is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as NBST or 3-Nitrobenzylthio-5-(2-thienyl)-1,2,4-triazol-4-amine. NBST is a triazole derivative that has been synthesized through several methods and has been studied for its potential applications in various fields.
Mechanism of Action
The mechanism of action of NBST is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell growth. NBST has been shown to inhibit the activity of topoisomerase IIα, an enzyme that plays a crucial role in DNA replication and cell division. By inhibiting this enzyme, NBST can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
NBST has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, the detection of thiols, and the synthesis of new materials. In addition, NBST has been shown to have low toxicity, making it a promising candidate for further study.
Advantages and Limitations for Lab Experiments
The advantages of using NBST in lab experiments include its low toxicity, its potential as an anticancer agent, and its ability to act as a fluorescent probe for the detection of thiols. However, the limitations of using NBST in lab experiments include the need for further study to fully understand its mechanism of action and its potential side effects.
Future Directions
There are several future directions for the study of NBST, including the development of new synthesis methods, the identification of new applications for NBST in medicinal chemistry, biochemistry, and materials science, and the further characterization of its biochemical and physiological effects. In addition, further study is needed to fully understand the mechanism of action of NBST and its potential side effects.
Scientific Research Applications
NBST has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, NBST has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells. In biochemistry, NBST has been studied for its potential as a fluorescent probe for the detection of thiols. In materials science, NBST has been studied for its potential as a building block for the synthesis of new materials.
properties
IUPAC Name |
3-[(3-nitrophenyl)methylsulfanyl]-5-thiophen-2-yl-1,2,4-triazol-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N5O2S2/c14-17-12(11-5-2-6-21-11)15-16-13(17)22-8-9-3-1-4-10(7-9)18(19)20/h1-7H,8,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIQQNWCRZCWFDO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NN=C(N2N)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N5O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3-nitrobenzyl)sulfanyl]-5-(2-thienyl)-4H-1,2,4-triazol-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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